N-((5-((2-(5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenylacetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-((5-((2-(5-(2,3-dimethoxyphenyl)-3-(thiophen-2-yl)-4,5-dihydro-1H-pyrazol-1-yl)-2-oxoethyl)thio)-4-(2,5-dimethylphenyl)-4H-1,2,4-triazol-3-yl)methyl)-2-phenylacetamide is a useful research compound. Its molecular formula is C36H36N6O4S2 and its molecular weight is 680.84. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Potential Applications
This compound, due to its complex structure involving a pyrazole core, thiophene, and 1,2,4-triazole rings, is of significant interest in the field of medicinal chemistry. The compound's synthesis involves multistep reactions, utilizing strategies that enable the introduction of these varied heterocyclic systems. These components are known for their presence in compounds with diverse biological activities, suggesting potential applications in drug development.
Anticonvulsant Activity
Compounds bearing 1,2,4-triazole and pyrazole rings, similar to the core structure of this compound, have been synthesized and evaluated for their anticonvulsant activity. It has been found that the presence of the 1,2,4-triazole ring confers superior anticonvulsant activity compared to the pyrazole ring. This suggests that our compound may also possess anticonvulsant properties, making it a candidate for further studies in this area (Ayse H. Tarikogullari et al., 2010).
Anti-inflammatory Activity
The synthesis of novel compounds involving the pyrazole moiety has also been targeted at evaluating anti-inflammatory activity. Such compounds have shown significant anti-inflammatory effects, suggesting the potential of our complex molecule in this domain. Given the structural similarity, further research could explore its efficacy as an anti-inflammatory agent (K. Sunder et al., 2013).
Antitumor Activity
The structural motifs present in the compound, particularly pyrazole and thiophene, have been associated with antitumor activities. Research focusing on similar compounds has indicated promising results against various cancer cell lines. This suggests a potential avenue for the exploration of our compound as a novel antitumor agent, warranting further investigation to determine its efficacy and mechanism of action in cancer therapy (S. M. Gomha et al., 2016).
Antimicrobial Agents
Compounds featuring pyrazole and thiophene units have demonstrated potent antimicrobial properties. This suggests the possibility of this compound being an effective antimicrobial agent. Such properties are crucial for developing new drugs to combat resistant microbial strains, indicating the potential of this compound in antimicrobial drug development (Y. Mabkhot et al., 2016).
Properties
IUPAC Name |
N-[[5-[2-[3-(2,3-dimethoxyphenyl)-5-thiophen-2-yl-3,4-dihydropyrazol-2-yl]-2-oxoethyl]sulfanyl-4-(2,5-dimethylphenyl)-1,2,4-triazol-3-yl]methyl]-2-phenylacetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C36H36N6O4S2/c1-23-15-16-24(2)28(18-23)41-32(21-37-33(43)19-25-10-6-5-7-11-25)38-39-36(41)48-22-34(44)42-29(20-27(40-42)31-14-9-17-47-31)26-12-8-13-30(45-3)35(26)46-4/h5-18,29H,19-22H2,1-4H3,(H,37,43) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
OZUMWMGYTXKFQF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)C)N2C(=NN=C2SCC(=O)N3C(CC(=N3)C4=CC=CS4)C5=C(C(=CC=C5)OC)OC)CNC(=O)CC6=CC=CC=C6 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C36H36N6O4S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
680.8 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.